Cas no 1558758-71-6 (Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate)

• Product Name: Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate
• CAS No: 1558758-71-6
• MF: C₁₈H₂₆O₅
• MW: 322.396046161652
• CID: 5050033
• Update Time: 2025-10-28

Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate Chemical and Physical Properties

Names and Identifiers

• Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate

• Inchi： 1S/C18H26O5/c1-12(13(2)11-14(3)19)7-6-10-23-18(22)16-9-5-4-8-15(16)17(20)21/h4-5,8-9,12-14,19H,6-7,10-11H2,1-3H3,(H,20,21)
• InChI Key： GTHTYZKWVRKGBX-UHFFFAOYSA-N
• SMILES： C1(C(OCCCC(C)C(C)CC(O)C)=O)=CC=CC=C1C(O)=O

Additional information on Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate

Introduction to Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate (CAS No. 1558758-71-6)

Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate, a compound with the chemical identifier CAS No. 1558758-71-6, is a specialized phthalate derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, finds applications in various industrial and scientific domains, particularly in the development of advanced materials and biologically relevant formulations.

The molecular structure of Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate consists of a phthalate core substituted with an octyl chain that includes hydroxyl and methyl groups at specific positions. This configuration imparts distinct physicochemical properties, making it a valuable candidate for use in polymer additives, plasticizers, and as an intermediate in synthetic chemistry. The presence of hydroxyl groups enhances its reactivity, allowing for further functionalization and integration into complex molecular systems.

In recent years, the study of phthalate derivatives has seen considerable advancements, particularly in understanding their interactions with biological systems. Research has indicated that compounds like Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate exhibit moderate solubility in organic solvents and can be utilized in the formulation of drug delivery systems. The hydroxyl moiety, in particular, serves as a site for potential bioconjugation, enabling the development of targeted therapeutic agents.

One of the most promising areas of application for Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate is in the realm of biomaterials science. Its compatibility with various polymers makes it an effective plasticizer, improving flexibility and workability without compromising structural integrity. This property is particularly valuable in the production of medical devices and implants, where material performance under physiological conditions is critical.

Moreover, the compound's stability under a range of environmental conditions enhances its suitability for long-term applications. Studies have shown that Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate maintains its efficacy when exposed to UV radiation and thermal stress, making it ideal for outdoor and industrial uses. These characteristics are being leveraged in the development of durable coatings and adhesives that require high performance over extended periods.

The pharmaceutical industry has also explored the potential of Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate as a precursor for synthesizing novel bioactive molecules. Its structural framework allows for modifications that can enhance drug solubility and bioavailability. For instance, researchers have investigated its use in creating prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological triggers. This approach holds promise for improving therapeutic outcomes in areas such as oncology and infectious diseases.

In addition to its pharmaceutical applications, Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate has been studied for its role in environmental chemistry. While phthalates are often associated with environmental concerns due to their persistence and potential toxicity, newer derivatives like this one are being designed with improved biodegradability and reduced ecological impact. Recent research has focused on optimizing synthetic pathways to minimize waste generation and enhance sustainability.

The development of analytical methods for characterizing Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate has also advanced significantly. Techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy provide precise insights into its molecular structure and purity. These analytical tools are essential for ensuring quality control during production and for conducting rigorous toxicological assessments.

The future prospects for Mono(4,5-dimethyl-7-hydroxyoctyl)phthalate are vast, with ongoing research aiming to uncover new applications and refine existing ones. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to safer and more effective uses of this versatile compound. As our understanding of its properties continues to grow, so too will its significance in advancing chemical science and pharmaceutical development.